Cas no 116454-44-5 (3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole)

3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole structure
116454-44-5 structure
Product Name:3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole
CAS No:116454-44-5
MF:C16H14ClN3OS
MW:331.819860935211
CID:2614720
PubChem ID:13866032
Update Time:2025-04-21

3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-chlorophenoxy)methyl]-5-methylsulfanyl-4-phenyl-1,2,4-triazole
    • 3-((4-Chlorophenoxy)methyl)-5-(methylthio)-4-phenyl-4H-1,2,4-triazole
    • 3-[(4-Chlorophenoxy)methyl]-5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazole
    • DTXSID80551525
    • 116454-44-5
    • Inchi: 1S/C16H14ClN3OS/c1-22-16-19-18-15(20(16)13-5-3-2-4-6-13)11-21-14-9-7-12(17)8-10-14/h2-10H,11H2,1H3
    • InChI Key: DFWDYYMDARAARP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC1=NN=C(N1C1C=CC=CC=1)SC

Computed Properties

  • Exact Mass: 331.0546109Da
  • Monoisotopic Mass: 331.0546109Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 65.2Ų
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